Cas no 2171578-41-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5,5-dimethylhexanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5,5-dimethylhexanoic acid
• CAS No: 2171578-41-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6429302
• PubChem ID: 165567009
• Update Time: 2025-06-08

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5,5-dimethylhexanoic acid
• EN300-1569076
• 2171578-41-7
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-5,5-dimethylhexanoic acid

• Inchi： 1S/C27H34N2O5/c1-26(2,3)15-14-22(23(30)31)28-24(32)27(4,5)29-25(33)34-16-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,14-16H2,1-5H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FZLIMIIBIPMAJZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(NC(C(=O)O)CCC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5,5-dimethylhexanoic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5,5-dimethylhexanoic acid (CAS No. 2171578-41-7)

In the realm of peptide synthesis and pharmaceutical research, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5,5-dimethylhexanoic acid (CAS No. 2171578-41-7) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely employed in drug discovery and biotechnology. Its unique structural features, including the Fmoc group and sterically hindered side chains, make it indispensable for synthesizing complex peptides with high purity and yield.

The growing demand for custom peptides and therapeutic proteins has fueled interest in advanced reagents like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5,5-dimethylhexanoic acid. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171578-41-7 solubility," reflecting its relevance in optimizing synthesis protocols. The compound’s hydrophobic nature and compatibility with organic solvents are often discussed in forums focusing on peptide modification strategies.

One of the standout features of this compound is its stability under SPPS conditions. Unlike traditional amino acid derivatives, its 5,5-dimethylhexanoic acid backbone minimizes unwanted side reactions, such as racemization or chain termination. This aligns with the industry’s shift toward "green chemistry in peptide synthesis," a trending topic among sustainable pharmaceutical manufacturers. Users also frequently inquire about "CAS 2171578-41-7 storage conditions," highlighting the need for precise handling to maintain its efficacy.

In drug development, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5,5-dimethylhexanoic acid is leveraged to create peptide-based therapeutics targeting metabolic disorders and oncology. Its Fmoc-protected amine group ensures selective deprotection, a feature highly valued in "multi-step peptide assembly." Recent publications emphasize its utility in designing peptidomimetics, a hot topic in "AI-driven drug design" discussions.

From a commercial perspective, suppliers often highlight the compound’s high HPLC purity (>98%) and batch-to-batch consistency, addressing common concerns like "CAS 2171578-41-7 supplier reliability." Analytical techniques such as NMR and mass spectrometry are routinely used to verify its structural integrity, a point underscored in "quality control for peptide reagents" queries.

Looking ahead, the integration of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5,5-dimethylhexanoic acid into automated peptide synthesizers is anticipated to streamline large-scale production. This aligns with the broader trend of "lab automation in biotech," another frequently searched term. As the field evolves, this compound’s role in enabling high-throughput screening and personalized medicine will likely expand, solidifying its status as a cornerstone of modern peptide chemistry.